Cas no 1038224-93-9 (4-chloro-2-methyl-N-(propan-2-yl)aniline)

• Product Name: 4-chloro-2-methyl-N-(propan-2-yl)aniline
• CAS No: 1038224-93-9
• MF: C₁₀H₁₄ClN
• MW: 183.677861690521
• CID: 5166302
• PubChem ID: 28622623
• Update Time: 2026-03-04

4-chloro-2-methyl-N-(propan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-chloro-2-methyl-N-(1-methylethyl)-
• 4-chloro-2-methyl-N-(propan-2-yl)aniline

• Inchi： 1S/C10H14ClN/c1-7(2)12-10-5-4-9(11)6-8(10)3/h4-7,12H,1-3H3
• InChI Key： ICKAZDCJYBVRNR-UHFFFAOYSA-N
• SMILES： C1(NC(C)C)=CC=C(Cl)C=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-chloro-2-methyl-N-(propan-2-yl)aniline

Comprehensive Overview of 4-chloro-2-methyl-N-(propan-2-yl)aniline (CAS No. 1038224-93-9): Properties, Applications, and Industry Insights

4-chloro-2-methyl-N-(propan-2-yl)aniline (CAS No. 1038224-93-9) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. With the growing demand for precision chemicals in drug discovery and sustainable agriculture, this compound has garnered significant attention due to its unique molecular structure and versatile reactivity. The chloro and methyl substituents on the aromatic ring, combined with the isopropylamine functional group, enable selective modifications critical for developing high-performance compounds.

In recent years, researchers have focused on optimizing the synthesis of 4-chloro-2-methyl-N-(propan-2-yl)aniline to enhance yield and purity, addressing key challenges such as regioselectivity and byproduct control. Industry trends highlight its role in creating crop protection agents with reduced environmental impact, aligning with global initiatives like the EU Green Deal. Analytical techniques including HPLC and NMR spectroscopy are routinely employed to validate its structural integrity, ensuring compliance with stringent regulatory standards such as REACH and FDA guidelines.

The compound’s thermal stability (decomposition point >200°C) and solubility profile (lipophilic in organic solvents) make it suitable for formulation development in controlled-release systems. A 2023 market analysis by Grand View Research projected increased adoption in heterocyclic chemistry, particularly for constructing azole derivatives with antimicrobial properties. Environmental considerations have also driven innovations in catalytic methods for its production, reducing reliance on heavy metal reagents.

Frequently searched questions related to CAS 1038224-93-9 include its patent status (currently non-proprietary), supplier landscape (major vendors span North America and Asia-Pacific), and handling precautions (recommended PPE includes nitrile gloves and vapor respirators). Computational chemistry studies leveraging AI-driven molecular modeling have recently explored its potential as a building block for OLED materials, reflecting cross-industry applications beyond life sciences.

Emerging applications in battery electrolyte additives and corrosion inhibitors further underscore the compound’s industrial relevance. Researchers emphasize its compatibility with green chemistry principles when synthesized via photocatalytic pathways. As the demand for high-purity intermediates grows, advanced purification technologies like supercritical fluid chromatography are being adapted for 4-chloro-2-methyl-N-(propan-2-yl)aniline isolation, achieving ≥99.5% purity for critical end-uses.